Cas no 175205-39-7 (5-Fluoro-2-methylphenyl isothiocyanate)

• Product Name: 5-Fluoro-2-methylphenyl isothiocyanate
• CAS No: 175205-39-7
• MF: C₈H₆FNS
• MW: 167.203343868256
• MDL: MFCD00046800
• CID: 201224
• PubChem ID: 519443
• Update Time: 2025-05-20

5-Fluoro-2-methylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,4-fluoro-2-isothiocyanato-1-methyl-
• 5-Fluoro-o-tolyl Isothiocyanate
• 5-Fluoro-2-methylphenyl Isothiocyanate
• 2-METHYL-5-FLUOROPHENYL ISOTHIOCYANATE
• 4-fluoro-2-isothiocyanato-1-methylbenzene
• Isothiocyanic Acid 5-Fluoro-o-tolyl Ester
• 5-Fluoro-2-methylphenyl isothiocyate
• Benzene, 4-fluoro-2-isothiocyanato-1-methyl- (9CI)
• 4-Fluoro-2-isothiocyanatotoluene, 4-Fluoro-2-isothiocyanato-1-methylbenzene
• 5-Fluoro-2-methylphenylisothiocyanate97%
• 5-Fluoro-2-methylphenyl isothiocyanate 97%
• 2-methyl-5-fluorophenylisothiocyanate
• QVCYTKXGZLOVFA-UHFFFAOYSA-N
• 5-Fluoro-2-methylphenylisothiocyanate
• 4-Fluoro-2-isothiocyanatotoluene
• SBB088091
• 5-fluoro-2-methylbenzenisothiocyanate
• 5787AD
• 5-f
• SCHEMBL1020719
• EN300-1263631
• 4-Fluoro-2-isothiocyanato-1-methylbenzene #
• PS-10301
• AKOS000212553
• FT-0620405
• MFCD00046800
• Benzene, 4-fluoro-2-isothiocyanato-1-methyl-
• DTXSID70334026
• A811940
• F0515
• 4-fluoranyl-2-isothiocyanato-1-methyl-benzene
• 5-fluoro-2-methylphenyl-isothiocyanate
• SY050307
• 175205-39-7
• CK2530
• DB-044148
• 5-Fluoro-2-methylphenyl isothiocyanate

• MDL： MFCD00046800
• Inchi： 1S/C8H6FNS/c1-6-2-3-7(9)4-8(6)10-5-11/h2-4H,1H3
• InChI Key： QVCYTKXGZLOVFA-UHFFFAOYSA-N
• SMILES： S=C=NC1C=C(C=CC=1C)F

Computed Properties

• Exact Mass: 167.02000
• Monoisotopic Mass: 167.020498
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 44.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.12
• Boiling Point: 251 ºC
• Flash Point: 105 ºC
• Refractive Index: 1.6080-1.6120
• PSA: 44.45000
• LogP: 2.86840
• Sensitiveness: Moisture Sensitive/Lachrymatory
• Solubility: Not determined

5-Fluoro-2-methylphenyl isothiocyanate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H332-H315-H319-H335
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Other Chemical Reagents

Additional information on 5-Fluoro-2-methylphenyl isothiocyanate

Recent Advances in the Application of 5-Fluoro-2-methylphenyl Isothiocyanate (CAS: 175205-39-7) in Chemical Biology and Pharmaceutical Research

5-Fluoro-2-methylphenyl isothiocyanate (CAS: 175205-39-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery and development. This compound, characterized by the presence of a reactive isothiocyanate group and a fluorine substituent, serves as a versatile building block for the synthesis of various bioactive molecules. Recent studies have explored its utility in the design of enzyme inhibitors, fluorescent probes, and targeted therapeutics, highlighting its importance in modern medicinal chemistry.

One of the most notable applications of 5-Fluoro-2-methylphenyl isothiocyanate is its role in the development of covalent inhibitors. The isothiocyanate group can form irreversible bonds with nucleophilic residues in target proteins, such as cysteine, making it a valuable tool for designing inhibitors with prolonged activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of covalent inhibitors targeting the SARS-CoV-2 main protease, showcasing its potential in antiviral drug development. The study reported enhanced inhibitory activity and selectivity, attributed to the fluorine atom's electron-withdrawing effects, which modulate the reactivity of the isothiocyanate group.

In addition to its role in covalent inhibition, 5-Fluoro-2-methylphenyl isothiocyanate has been employed in the design of fluorescent probes for bioimaging applications. Researchers have leveraged its ability to react with thiol-containing biomolecules to develop probes for detecting glutathione (GSH) levels in live cells. A recent publication in Analytical Chemistry described a novel probe based on this compound, which exhibited high sensitivity and specificity for GSH detection, enabling real-time monitoring of oxidative stress in cellular models. This advancement holds promise for studying redox biology and developing diagnostic tools for diseases associated with oxidative damage.

The compound's utility extends to the field of targeted drug delivery, where it has been incorporated into prodrug designs. By conjugating 5-Fluoro-2-methylphenyl isothiocyanate with therapeutic agents, researchers have developed prodrugs that release active drugs upon encountering specific enzymatic or microenvironmental conditions. A 2022 study in Bioconjugate Chemistry highlighted the successful application of this strategy in cancer therapy, where the prodrug exhibited selective activation in tumor tissues, minimizing off-target effects and improving therapeutic efficacy.

Despite its promising applications, challenges remain in the optimization of 5-Fluoro-2-methylphenyl isothiocyanate-based compounds. Issues such as stability, selectivity, and potential toxicity need to be addressed through further research. Recent efforts have focused on structural modifications to enhance the compound's pharmacokinetic properties, as evidenced by a 2023 patent application detailing novel derivatives with improved solubility and reduced side effects. These advancements underscore the ongoing innovation in this area and the potential for future breakthroughs.

In conclusion, 5-Fluoro-2-methylphenyl isothiocyanate (CAS: 175205-39-7) represents a valuable tool in chemical biology and pharmaceutical research, with diverse applications ranging from covalent inhibitors to bioimaging probes and prodrugs. Continued exploration of its reactivity and optimization of its derivatives will likely yield new therapeutic and diagnostic opportunities, further solidifying its role in advancing biomedical science.